Cas no 38089-02-0 (3'-Methoxy-[1,1'-biphenyl]-2-amine)

• Product Name: 3'-Methoxy-[1,1'-biphenyl]-2-amine
• CAS No: 38089-02-0
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 860030
• PubChem ID: 2759560
• Update Time: 2025-10-31

3'-Methoxy-[1,1'-biphenyl]-2-amine Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-[1,1'-biphenyl]-2-amine
• AKOS BAR-0099
• AKOS B025032
• 3'-METHOXYBIPHENYL-2-YLAMINE
• 3'-METHOXY[1,1'-BIPHENYL]-2-AMINE
• CHEMBRDG-BB 4002082
• ART-CHEM-BB B025032
• TIMTEC-BB SBB007488
• (3'-methoxybiphenyl-2-yl)amine(SALTDATA: HCl)
• 2-(3-methoxyphenyl)aniline
• 2-amino-3'-methoxybiphenyl
• 3'-methoxy-1,1'-biphenyl-2-ylamine
• 3'-methoxybiphenyl-2-amine
• DTXSID50374844
• 38089-02-0
• MFCD03424651
• EN300-5257320
• 3'-Methoxybiphenyl-2-ylamine, HCl
• AKOS000314401
• HS-7204
• SBB007488
• (3'-methoxybiphenyl-2-yl)amine
• SCHEMBL396757
• G30186
• JMQIDJIQNGOLKM-UHFFFAOYSA-N
• CS-0216617

• MDL： MFCD03424651
• Inchi： 1S/C13H13NO/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h2-9H,14H2,1H3
• InChI Key： JMQIDJIQNGOLKM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.52560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Methoxy-[1,1'-biphenyl]-2-amine

3'-Methoxy-[1,1'-biphenyl]-2-amine: An Overview of a Versatile Compound (CAS No. 38089-02-0)

3'-Methoxy-[1,1'-biphenyl]-2-amine (CAS No. 38089-02-0) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3'-Methoxy-[1,1'-biphenyl]-2-amine is characterized by a biphenyl core with a methoxy group at the 3' position and an amino group at the 2-position. The biphenyl scaffold is known for its rigidity and planarity, which can influence the compound's interactions with biological targets. The presence of the methoxy group adds polarity and can affect solubility and binding affinity. The amino group, being a common functional group in many biologically active molecules, can participate in hydrogen bonding and other non-covalent interactions.

The synthesis of 3'-Methoxy-[1,1'-biphenyl]-2-amine has been reported using various methodologies. One common approach involves the coupling of 3-methoxyphenylboronic acid with 2-bromoaniline using palladium-catalyzed reactions. This method is highly efficient and can be performed under mild conditions, making it suitable for large-scale production. Another synthetic route involves the reaction of 3-methoxybenzeneboronic acid with 2-chloroaniline in the presence of a copper catalyst. Both methods have been optimized to achieve high yields and purity levels.

In terms of biological activities, 3'-Methoxy-[1,1'-biphenyl]-2-amine has shown promise in several areas. Recent studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. The compound's ability to scavenge free radicals and inhibit pro-inflammatory cytokines makes it a candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary research suggests that 3'-Methoxy-[1,1'-biphenyl]-2-amine may have antitumor properties by inducing apoptosis in cancer cells.

The pharmacological profile of 3'-Methoxy-[1,1'-biphenyl]-2-amine has also been investigated in preclinical studies. In vitro assays have shown that the compound exhibits selective binding to specific receptors, such as serotonin receptors and GABA receptors. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy. Furthermore, in vivo studies in animal models have demonstrated that 3'-Methoxy-[1,1'-biphenyl]-2-amine can cross the blood-brain barrier, which is essential for its potential use in central nervous system disorders.

The safety profile of 3'-Methoxy-[1,1'-biphenyl]-2-amine has been evaluated through toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3'-Methoxy-[1,1'-biphenyl]-2-amine (CAS No. 38089-02-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new insights into its mechanisms of action and therapeutic potential.